Cas no 2229544-90-3 (1-(adamantan-1-yl)methylcyclopropane-1-carbonitrile)

• Product Name: 1-(adamantan-1-yl)methylcyclopropane-1-carbonitrile
• CAS No: 2229544-90-3
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 6319741
• PubChem ID: 165683579
• Update Time: 2025-05-23

1-(adamantan-1-yl)methylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(adamantan-1-yl)methylcyclopropane-1-carbonitrile
• EN300-1797840
• 2229544-90-3
• 1-[(adamantan-1-yl)methyl]cyclopropane-1-carbonitrile

• Inchi： 1S/C15H21N/c16-10-14(1-2-14)9-15-6-11-3-12(7-15)5-13(4-11)8-15/h11-13H,1-9H2
• InChI Key： RBVZHSGQIPCONE-UHFFFAOYSA-N
• SMILES： N#CC1(CC1)CC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 215.167399674g/mol
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(adamantan-1-yl)methylcyclopropane-1-carbonitrile

1-(Adamantan-1-yl)methylcyclopropane-1-carbonitrile: A Comprehensive Overview

1-(Adamantan-1-yl)methylcyclopropane-1-carbonitrile, also known by its CAS number 2229544-90-3, is a highly specialized organic compound that has garnered significant attention in the fields of materials science, drug design, and advanced organic synthesis. This compound is characterized by its unique structure, which combines the rigid framework of an adamantane moiety with the strained cyclopropane ring and a nitrile group. The combination of these structural elements imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of 1-(Adamantan-1-yl)methylcyclopropane-1-carbonitrile involves a multi-step process that typically begins with the preparation of the cyclopropane ring. Recent advancements in cyclopropane chemistry have enabled more efficient and selective methods for constructing such strained rings. For instance, researchers have employed transition metal-catalyzed cycloaddition reactions to form the cyclopropane core with high regioselectivity. The integration of the adamantane group is achieved through nucleophilic substitution or coupling reactions, depending on the specific intermediates used.

The adamantane moiety in 1-(Adamantan-1-yl)methylcyclopropane-1-carbonitrile contributes significantly to the compound's stability and rigidity. Adamantane, a diamondoid structure composed of fused cyclohexane rings, is known for its exceptional hardness and thermal stability. These properties make it an ideal component for applications requiring robust molecular frameworks. The nitrile group, on the other hand, introduces electron-withdrawing effects, which can influence the reactivity and electronic properties of the molecule.

Recent studies have explored the potential of 1-(Adamantan-1-yl)methylcyclopropane-1-carbonitrile in drug design. The molecule's unique structure allows for interactions with specific biological targets, such as protein pockets or enzyme active sites. Researchers have utilized computational methods, including molecular docking and dynamics simulations, to evaluate its binding affinity and selectivity. These findings suggest that the compound could serve as a lead molecule for developing novel therapeutic agents targeting various diseases.

In materials science, 1-(Adamantan-1-yl)methylcyclopropane-1-carbonitrile has been investigated as a building block for advanced materials with tailored properties. Its rigid structure and functional groups make it suitable for constructing self-assembled monolayers or polymer networks with enhanced mechanical strength and thermal resistance. Additionally, its electronic characteristics render it a candidate for applications in organic electronics, such as semiconductors or light-emitting materials.

The combination of cutting-edge synthetic techniques and innovative applications has positioned 1-(Adamantan-1-yl)methylcyclopropane-1-carbonitrile as a key compound in modern chemical research. Its unique properties and versatile functionality continue to inspire new discoveries across diverse scientific disciplines.